Cas no 832099-02-2 (Thiourea, [3-[(phenylamino)methyl]phenyl]-)

• Product name: Thiourea, [3-[(phenylamino)methyl]phenyl]-
• CAS No: 832099-02-2
• MF: C₁₄H₁₅N₃S
• MW: 257.354001283646
• CID: 676604
• PubChem ID: 5277328

Thiourea, [3-[(phenylamino)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, [3-[(phenylamino)methyl]phenyl]-
• [3-(anilinomethyl)phenyl]thiourea
• DTXSID90415023
• Thiourea, N-[3-[(phenylamino)methyl]phenyl]-
• 832099-02-2
• SCHEMBL13338007

• Inchi： InChI=1S/C14H15N3S/c15-14(18)17-13-8-4-5-11(9-13)10-16-12-6-2-1-3-7-12/h1-9,16H,10H2,(H3,15,17,18)
• InChI Key： MFNMEVZRVFGONB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NCC2=CC(=CC=C2)NC(=S)N

Computed Properties

• Exact Mass: 257.09866866g/mol
• Monoisotopic Mass: 257.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2Ų
• XLogP3: 2.6